Cas no 79925-43-2 (9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)-)

• Product Name: 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)-
• CAS No: 79925-43-2
• MF: C₅₁H₉₆O₆
• MW: 805.304357528687
• CID: 4509807
• PubChem ID: 129726390
• Update Time: 2025-06-08

9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)-
• Tracylglycerol(16:0/16:1/16:0)
• TG(16:0/16:1/16:0)
• DTXSID801315135
• Triglyceride PPoP,sn
• 1-Hexadecanoyl-2-(9Z-hexadecenoyl)-3-hexadecanoyl-glycerol
• 1-palmitoyl-2-palmitoleoyl-3-palmitoyl-sn-glycerol
• [3-hexadecanoyloxy-2-[(Z)-hexadec-9-enoyl]oxypropyl] hexadecanoate
• 1-Palmitoyl-2-palmitoleoyl-3-palmitoyl-glycerol
• 79925-43-2
• TG(16:0/16:1(9Z)/16:0)
• CHEBI:170464
• TAG(16:0/16:1/16:0)

• Inchi： 1S/C51H96O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-48(57-51(54)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h21,24,48H,4-20,22-23,25-47H2,1-3H3/b24-21-
• InChI Key： QYHNYJZXKFPFKM-FLFQWRMESA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 804.72069078g/mol
• Monoisotopic Mass: 804.72069078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 57
• Rotatable Bond Count: 49
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• LogP: 18.56

Additional information on 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)-

Introduction to 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- (CAS No. 79925-43-2)

9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- (CAS No. 79925-43-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the areas of pharmaceuticals and materials science. This compound is characterized by its long carbon chain and multiple functional groups, which contribute to its diverse reactivity and potential utility.

The chemical structure of 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- consists of a 16-carbon chain with a double bond at the 9th position, which is in the (Z) configuration. The molecule also features two ester groups and two ether linkages, making it a versatile building block for the synthesis of more complex molecules. The presence of these functional groups allows for a wide range of chemical reactions, including esterification, etherification, and hydrogenation.

In the pharmaceutical industry, 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- has shown promise as an intermediate in the synthesis of drugs targeting various diseases. Recent studies have explored its potential as a precursor for the development of anti-inflammatory agents and lipid-lowering drugs. The compound's ability to modulate lipid metabolism and reduce inflammation makes it a valuable candidate for further research and development.

Beyond pharmaceutical applications, 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- has been investigated for its use in materials science. Its long carbon chain and multiple functional groups make it suitable for the synthesis of polymers with tailored properties. For example, researchers have explored its use in the development of biodegradable plastics and coatings with improved mechanical strength and thermal stability. These materials have potential applications in packaging, biomedical devices, and environmental remediation.

The synthesis of 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- typically involves multiple steps, including the formation of the ester groups and the introduction of the double bond at the 9th position. Advanced synthetic methods such as transition metal-catalyzed reactions and selective oxidation techniques have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis but also minimize environmental impact by reducing waste generation.

In terms of safety and handling, 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- is generally considered safe when proper precautions are taken. However, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and storing the compound in a well-ventilated area away from heat sources.

The future prospects for 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to explore new applications in areas such as drug delivery systems and advanced materials. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in various industries.

In conclusion, 9-Hexadecenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (9Z)- (CAS No. 79925-43-2) is a versatile organic compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods are developed and novel applications are discovered, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.